Cas no 99176-11-1 (Ethyl azepan-1-ylacetate)

• Product Name: Ethyl azepan-1-ylacetate
• CAS No: 99176-11-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD06080426
• CID: 1067548
• PubChem ID: 22198097
• Update Time: 2025-04-20

Ethyl azepan-1-ylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl azepan-1-ylacetate
• ethyl 2-(azepan-1-yl)acetate
• Ethyl (azepan-1-yl)acetate
• CS-0315338
• Azepan-1-yl-acetic acid ethyl ester
• ethyl2-(azepan-1-yl)acetate
• BB 0262984
• DTXSID60623395
• AKOS003974256
• VS-04174
• MFCD06080426
• SCHEMBL4080149
• 99176-11-1
• ROESXCPJJVXAQV-UHFFFAOYSA-N
• 1H-azepine-1-acetic acid, hexahydro-, ethyl ester
• BBL014091
• ALBB-011773
• STK891921

• MDL： MFCD06080426
• Inchi： 1S/C10H19NO2/c1-2-13-10(12)9-11-7-5-3-4-6-8-11/h2-9H2,1H3
• InChI Key： ROESXCPJJVXAQV-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1CCCCCC1)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Ethyl azepan-1-ylacetate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives